Cas no 1806879-69-5 (3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine
• CAS No: 1806879-69-5
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 4883277
• Update Time: 2025-11-06

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine

• Inchi： 1S/C8H7BrF3N/c1-4-5(2-9)7(10)6(3-13-4)8(11)12/h3,8H,2H2,1H3
• InChI Key： PULUVEWWHHEVPA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CN=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine: A Comprehensive Overview

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS No. 1806879-69-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound belongs to the pyridine family, a class of aromatic heterocycles that are widely used in various applications due to their unique electronic properties and structural versatility.

The molecular structure of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine is characterized by a pyridine ring with multiple substituents. The presence of a bromomethyl group at position 3, a difluoromethyl group at position 5, a fluoro group at position 4, and a methyl group at position 2 introduces significant electronic and steric effects. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine through various methodologies. One notable approach involves the use of directed metallation techniques, which allow for precise control over the substitution pattern on the pyridine ring. This has been particularly valuable in producing high-purity samples for research purposes.

The compound's unique structure makes it an attractive candidate for applications in drug discovery. For instance, its ability to act as a bioisostere or scaffold in medicinal chemistry has been explored in recent studies. Researchers have investigated its potential as an inhibitor of certain enzymes or receptors, which could lead to novel therapeutic agents for conditions such as cancer or neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine has also found use in materials science. Its electronic properties make it a promising candidate for applications in organic electronics, such as in the development of new semiconducting materials or optoelectronic devices. Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics.

The synthesis and characterization of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's physical and chemical properties, further enhancing its utility in research and development.

From an environmental standpoint, understanding the behavior of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine in various ecosystems is crucial. Recent research has focused on its degradation pathways under different conditions, as well as its potential impact on aquatic and terrestrial organisms. These studies aim to ensure that the compound's use aligns with sustainable practices and minimizes ecological risks.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS No. 1806879-69-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.